Cas no 3421-95-2 (4-(Benzyloxy)-2-tert-butylphenol)

4-(Benzyloxy)-2-tert-butylphenol Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-4-(phenylmethoxy)-
• A1-11033
• 4-(benzyloxy)-2-tert-butylphenol
• 4-Benzyloxy-2-tert-butylphenol
• 4-Benzyloxy-2-tert-butyl-phenol
• 3421-95-2
• PFBOAJKGEXKOBX-UHFFFAOYSA-N
• SCHEMBL13021506
• 2-tert-butyl-4-phenylmethoxyphenol
• +Expand

• MDL： MFCD17012739
• InChIKey： PFBOAJKGEXKOBX-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C17H20O2/c1-17(2,3)15-11-14(9-10-16(15)18)19-12-13-7-5-4-6-8-13/h4-11,18H,12H2,1-3H3CopyCopied
• SMILES： CC(C)(C)c1cc(ccc1O)OCc2ccccc2

Computed Properties

• Exact Mass: 256.1464
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 256.146329876g/mol
• Heavy Atom Count: 19
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• Boiling Point: 386.4±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 185.3±9.5 °C
• Density: 1.1±0.1 g/cm3